Cas no 64855-44-3 (Propanethioamide, 2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]-)

• Product Name: Propanethioamide, 2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]-
• CAS No: 64855-44-3
• MF: C₁₆H₁₄F₃NO₂S
• MW: 341.348073482513
• CID: 389475
• PubChem ID: 12804847
• Update Time: 2025-04-19

Propanethioamide, 2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Propanethioamide, 2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]-
• 2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]propanethioamide
• 2-{4-[4-(Trifluoromethyl)phenoxy]phenoxy}propanethioamide
• 64855-44-3
• DTXSID90510284

• Inchi： 1S/C16H14F3NO2S/c1-10(15(20)23)21-12-6-8-14(9-7-12)22-13-4-2-11(3-5-13)16(17,18)19/h2-10H,1H3,(H2,20,23)
• InChI Key： OBZNNQONNBBYDQ-UHFFFAOYSA-N
• SMILES： S=C(C(C)OC1C=CC(=CC=1)OC1C=CC(C(F)(F)F)=CC=1)N

Computed Properties

• Exact Mass: 341.06973435g/mol
• Monoisotopic Mass: 341.06973435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 76.6Ų